N-[2-(Chloroacetyl)-5-fluorophenyl]-N-methylformamide

• CAS No.: 123732-69-4
• Molecular Formula: C10H9ClFNO2
• Molecular Weight: 229.63 g/mol
• IUPAC Name: N-[2-(2-chloroacetyl)-5-fluorophenyl]-N-methylformamide
• InChI: InChI=1S/C10H9ClFNO2/c1-13(6-14)9-4-7(12)2-3-8(9)10(15)5-11/h2-4,6H,5H2,1H3
• InChI Key: VNRLQGFUUANBJH-UHFFFAOYSA-N
• SMILES: CN(C=O)C1=C(C=CC(=C1)F)C(=O)CCl
• Synonyms: Formamide, N-[2-(chloroacetyl)-5-fluorophenyl]-N-methyl- (9CI)

Description

N-[2-(Chloroacetyl)-5-fluorophenyl]-N-methylformamide, also known as this compound, is a useful research compound. Its molecular formula is C10H9ClFNO2 and its molecular weight is 229.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sulphuryl chloride (20.6 ml) in dichloromethane (30 ml) was added dropwise over a period of 45 minutes to the solution of 2'-acetyl-5'-fluoro-N-methylformanilide whilst maintaining the temperature below 2° with ice/water cooling under a nitrogen atmosphere. The mixture was stirred for 3 hours maintaining the temperature below 2°. Water (80 ml) was added dropwise over 15 minutes maintaining the temperature below 10°. The dichloromethane layer was separated and dried over magnesium sulphate to give a solution of 2'-(2-chloroacetyl)-5'-fluoro-N-methylformanilide.